Cas no 80265-04-9 (4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-glucopyranoside)

• Product Name: 4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-glucopyranoside
• CAS No: 80265-04-9
• MF: C₁₈H₂₁NO₈
• MW: 379.36124587059
• MDL: MFCD00036771
• CID: 720333
• PubChem ID: 14345476
• Update Time: 2024-10-27

4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-[[2-(acetylamino)-2-deoxy-a-D-glucopyranosyl]oxy]-4-methyl-
• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-α-D-glucopyranoside
• 4-Methylumbelliferyl
• 4-Methylumbelliferyl-2-acetamido-2-deoxy-alpha-D-glucopyranoside
• 4-METHYLUMBELLIFERYL-N-ALPHA-D-GLUCOSAMINIDE
• 7-[[2-(Acetylamino)-2-deoxy-alpha-D-glucopyra nosyl]oxy]-4-methyl-2H-1-benzopyran-2-one
• 7-[[2-(Acetylamino)-2-deoxy-alpha-D-glucopyra nosyl]oxy]-4-methyl-2H-1-benzopyran-2-one
• 7-[[2-(Acetylamino)-2-deoxy-α-D-glucopyranosyl]oxy]-4-methyl-2H-1-benzopyran-2-one (ACI)
• AKOS016007883
• W-201161
• MFCD00036771
• 4-Methylumbelliferyl 2-acetamido-2-deoxy-a-D-glucopyranoside
• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-alpha-D-glucopyranoside
• AC-33225
• SCHEMBL425343
• A-D-glucosaminide
• GLCNAC1-ALPHA-4MU
• CS-0535058
• N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]oxan-3-yl]acetamide
• 4-methyl-2-oxo-2H-chromen-7-yl 2-(acetylamino)-2-deoxy-alpha-D-glucopyranoside
• N-((2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-methyl-2-oxo-2H-chromen-7-yloxy)tetrahydro-2H-pyran-3-yl)acetamide
• W-203835
• 4-Methylumbelliferyl-N-acetyl-
• DTXSID50559199
• 80265-04-9
• HY-D1530
• AS-78553
• N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-methyl-2-oxochromen-7-yl)oxyoxan-3-yl]acetamide
• 4-Methylumbellienyl 2-acetamido-2-deoxy--D-glucopyranoside
• s11961
• 4-Methyl-2-oxo-2H-1-benzopyran-7-yl 2-acetamido-2-deoxy-alpha-D-glucopyranoside
• STL570089
• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-glucopyranoside

• MDL： MFCD00036771
• Inchi： 1S/C18H21NO8/c1-8-5-14(22)26-12-6-10(3-4-11(8)12)25-18-15(19-9(2)21)17(24)16(23)13(7-20)27-18/h3-6,13,15-18,20,23-24H,7H2,1-2H3,(H,19,21)/t13-,15-,16-,17-,18+/m1/s1
• InChI Key： QCTHLCFVVACBSA-FGTAOJJYSA-N
• SMILES： O(C1C=CC2C(=CC(OC=2C=1)=O)C)[C@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1NC(=O)C

Computed Properties

• Exact Mass: 379.127
• Monoisotopic Mass: 379.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 135A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 224-225°C
• Boiling Point: 732.2±60.0 °C at 760 mmHg
• Flash Point: 396.6±32.9 °C
• Solubility: Slightly soluble (6.8 g/l) (25 º C),
• PSA: 138.46000
• LogP: -0.18520
• Solubility: Not determined
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： 22-26-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides